Cas no 77415-69-1 (Diethyl 3,3-dicyanopentanedioate)

Diethyl 3,3-dicyanopentanedioate structure
77415-69-1 structure
Product Name:Diethyl 3,3-dicyanopentanedioate
CAS No:77415-69-1
MF:C11H14N2O4
MW:238.239862918854
MDL:MFCD21362325
CID:844145
PubChem ID:336874
Update Time:2025-04-19

Diethyl 3,3-dicyanopentanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 3,3-dicyanopentanedioate
    • Pentanedioic acid, 3,3-dicyano-, 1,5-diethyl ester
    • AC1L7KJ9
    • AK127923
    • diethyl 3,3-dicyanoglutarate
    • KB-251489
    • NSC352750
    • AKOS016013423
    • DTXSID80319965
    • Diethyl3,3-dicyanopentanedioate
    • 77415-69-1
    • CS-0365803
    • NSC-352750
    • AS-77568
    • 3,3-DICYANO-PENTANEDIOIC ACID DIETHYL ESTER
    • SCHEMBL12715665
    • DB-342599
    • MDL: MFCD21362325
    • Inchi: 1S/C11H14N2O4/c1-3-16-9(14)5-11(7-12,8-13)6-10(15)17-4-2/h3-6H2,1-2H3
    • InChI Key: ATCRXJYHZSNQFI-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(C#N)(C#N)CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 238.09542
  • Monoisotopic Mass: 238.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 100.18

Diethyl 3,3-dicyanopentanedioate Pricemore >>

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